Cas no 1261875-40-4 (2,3,6-Trichloro(difluoromethyl)benzene)

• Product Name: 2,3,6-Trichloro(difluoromethyl)benzene
• CAS No: 1261875-40-4
• MF: C₇H₃Cl₃F₂
• MW: 231.454526185989
• CID: 4583870
• Update Time: 2025-05-26

2,3,6-Trichloro(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trichloro(difluoromethyl)benzene

• Inchi： 1S/C7H3Cl3F2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2,7H
• InChI Key： LORYSHSKOVYRAK-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(Cl)C(C(F)F)=C1Cl

Additional information on 2,3,6-Trichloro(difluoromethyl)benzene

Comprehensive Analysis of 2,3,6-Trichloro(difluoromethyl)benzene (CAS No. 1261875-40-4): Properties, Applications, and Industry Trends

2,3,6-Trichloro(difluoromethyl)benzene (CAS No. 1261875-40-4) is a halogenated aromatic compound with significant relevance in modern chemical research and industrial applications. This specialized chemical, characterized by its unique trichloro-difluoromethyl substitution pattern, has garnered attention for its versatile reactivity and role in synthesizing advanced materials. As sustainability and precision chemistry dominate global discussions, compounds like 2,3,6-Trichloro(difluoromethyl)benzene are increasingly studied for their potential in green synthesis and high-value intermediates.

The molecular structure of 2,3,6-Trichloro(difluoromethyl)benzene features a benzene ring substituted with three chlorine atoms at positions 2, 3, and 6, alongside a difluoromethyl group. This configuration imparts distinct electronic properties, making it valuable for cross-coupling reactions and catalysis. Researchers frequently explore its use in pharmaceutical intermediates and agrochemical formulations, aligning with the growing demand for eco-friendly pest control solutions and targeted drug development.

Recent advancements in fluorine chemistry have spotlighted compounds like CAS No. 1261875-40-4 due to the strategic role of fluorine atoms in enhancing bioavailability and metabolic stability. Industry reports highlight a 20% annual growth in fluorinated building blocks for drug discovery, positioning 2,3,6-Trichloro(difluoromethyl)benzene as a critical component in medicinal chemistry pipelines. Its compatibility with Pd-catalyzed reactions further expands its utility in creating complex molecular architectures.

From an environmental perspective, the compound’s potential applications in liquid crystal materials and electronic coatings resonate with the push for energy-efficient technologies. Manufacturers are optimizing synthetic routes to minimize waste, addressing the circular economy principles that dominate ESG (Environmental, Social, and Governance) agendas. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to ensure purity, meeting the stringent standards of high-performance materials industries.

Market trends indicate rising queries for "halogenated benzene derivatives" and "difluoromethylated compounds" in scientific databases, reflecting broader interest in tailored halogen interactions. As regulatory frameworks evolve, 2,3,6-Trichloro(difluoromethyl)benzene exemplifies how structural precision can align with safety and efficacy benchmarks. Future research may explore its role in photovoltaic materials or biodegradable polymers, further solidifying its multidisciplinary importance.

In summary, 2,3,6-Trichloro(difluoromethyl)benzene (CAS No. 1261875-40-4) represents a convergence of innovation and practicality. Its applications span from life sciences to advanced manufacturing, driven by the compound’s adaptable chemistry. For laboratories and industries prioritizing molecular diversity and process efficiency, this compound offers a compelling case study in the strategic use of halogen and fluorine synergies.